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Compound of Interest

Compound Name: alpha-Spinasterone
CAS No.: 23455-44-9
Cat. No.: B030937
Get Quote
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Executive Summary
-Spinasterol (Stigmasta-7,22-dien-3

-ol) is a phytosterol isomer of stigmasterol, distinguished by the position of the double bond in
the B-ring (

VS
). While often overshadowed by its

counterparts, recent pharmacological profiling has elevated

-spinasterol from a mere structural component to a potent bioactive lead compound.

This guide synthesizes the compound's pleiotropic effects, specifically its dual mechanism as a
TRPV1 antagonist and COX-2 inhibitor, positioning it as a non-opioid candidate for neuropathic
pain management. Furthermore, its ability to modulate the AMPK-GLUT4 axis offers a validated
pathway for metabolic intervention in Type 2 Diabetes Mellitus (T2DM).

Chemical Profile & Isolation[1][2][3][4][5][6]
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Structural Characteristics

o |[UPAC Name: (3
D
,22E)-Stigmasta-7,22-dien-3-ol
e Molecular Formula: C
H
@)
e Molecular Weight: 412.7 g/mol

o Key Structural Feature: The

double bond confers unique rigidity and lipophilicity profiles compared to

-sterols, influencing membrane intercalation and receptor binding affinity.

Validated Isolation Protocol

Source Material:Amaranthus spinosus stems or Phytolacca americana roots.

To ensure high purity (>95%) for pharmacological assays, the following self-validating isolation
workflow is recommended over generic solvent partitioning.
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Dried Plant Material

(Powdered, 5000)

Soxhlet Extraction
Solvent: Petroleum Ether (40-60°C)
Time: 72h

l

Crude Lipid Extract
(Concentrated in vacuo)

Hydrolysis of esters

Saponification
Reagent: 0.5M Methanolic NaOH

Cond: Reflux, 2h

Extraction w/ Ether

Partitioning
Non-saponifiable lipid fraction

Recrystallization
Solvent: Acetone/Ethanol

Yield ~0.05%

Pure a-Spinasterol
(m.p. 167-169°C)

Click to download full resolution via product page

Figure 1: Step-by-step isolation workflow for

-spinasterol from plant matrix. The saponification step is critical to release the sterol from
glycosidic or ester linkages.
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Pharmacodynamics & Mechanism of Action[5][7][8]
Dual Anti-Inflammatory & Analgesic Mechanism

-Spinasterol exhibits a rare dual-action pharmacology that targets both the transduction
(TRPV1) and transmission/modulation (COX-2) phases of nociception.

e TRPV1 Antagonism: It acts as a competitive antagonist at the Transient Receptor Potential
Vanilloid 1 (TRPV1) channel.[1][2] Unlike capsaicin (agonist) which desensitizes the receptor,

-spinasterol blocks Ca
influx without initial excitation, preventing "burning"” side effects.

e COX Inhibition: It selectively inhibits Cyclooxygenase enzymes with a preference for the
inducible isoform.

o IC

COX-1: 16.17
M

o IC
COX-2:7.76
M[1]

This selectivity index (Sl ~2.08) suggests reduced gastrointestinal toxicity compared to non-
selective NSAIDs.
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Figure 2: Mechanistic pathway illustrating

1
Translocation,/Antagonism (Block) 1Blocks Translocation AN ~
1

7

,/ Enzymatic Inhibition

(IC50: 7.76 pM)

© 2026 BenchChem. All rights reserved. 5/11

Tech Support


https://www.benchchem.com/product/b030937/docs?utm_src=pdf-body-img#pharmacological-properties-of-spinasterol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-spinasterol's dual blockade of TRPV1-mediated calcium influx and NF-

B/COX-2 inflammatory signaling.

Metabolic Regulation (Antidiabetic)

In skeletal muscle cells (C2C12) and pancreatic

-cells,
-spinasterol mimics insulin activity via the IRS-1/PI3K/Akt pathway.

e Mechanism: Up-regulation of GLUT4 translocation to the plasma membrane.
e Enzyme Inhibition: Potent inhibition of

-glucosidase (intestinal), delaying carbohydrate digestion.[3]

e Renal Protection: Reduces glomerular expansion and urinary protein excretion in diabetic
nephropathy models.

Therapeutic Applications & Data Summary
Quantitative Efficacy Profile

The following table consolidates IC

values and efficacy metrics from key preclinical studies.
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Efficacy (IC

) Reference
Target | Assay Cell Line /| Model
| Dose) Standard
16.17
COX-1 Inhibition Enzyme Assay Indomethacin
M
7.76
COX-2 Inhibition Enzyme Assay Celecoxib
M
o Hela (Cervical 1 o
Cytotoxicity Doxorubicin
Cancer) g/mL
N RAW 264.7 69.2
Cytotoxicity -
(Macrophage) g/mL
Antinociception Mice (Post-op Pain) 1-30 mg/kg (p.o.) Tramadol
) Increased GSI
o ] INS-1 (Insulin ) ] )
Antidiabetic ) (Glucose Stim.[4] Gliclazide
Secretion)
Index)
Oncology

-Spinasterol demonstrates moderate cytotoxicity against specific cancer lines. Its mechanism
involves binding to Estrogen Receptors (ER), acting as a partial antagonist (SERM-like activity)
in ER+ breast cancer cells (MCF-7), while inducing apoptosis via the mitochondrial pathway in
cervical cancer cells.

Experimental Protocols
Protocol: COX-2 Inhibition Assay

Objective: Determine the selectivity of

-spinasterol for COX-2 vs COX-1.

e Preparation: Dissolve

-spinasterol in DMSO to create a stock solution. Prepare serial dilutions (0.1 - 100
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M).

Enzyme Incubation: Incubate recombinant human COX-2 (1 unit/reaction) with heme and the
test compound in Tris-HCI buffer (pH 8.0) for 10 minutes at 37°C.

Substrate Addition: Add Arachidonic Acid (100

M) to initiate the reaction. Incubate for exactly 2 minutes.

Termination: Stop reaction with 1M HCI.

Quantification: Measure PGE2 levels using a competitive ELISA kit.

Calculation: Calculate % inhibition =

. Plot log-concentration vs. inhibition to derive IC

Protocol: TRPV1 Antagonism (In Vivo)

Objective: Assess antinociceptive effect via capsaicin-induced paw licking.

Animals: Male Swiss mice (25-309).

Treatment: Administer

-spinasterol (0.1 - 3 mg/kg, p.o.) or vehicle 1 hour prior to testing.
Induction: Inject Capsaicin (1.6

gin 20

L PBS) intraplantarly into the right hind paw.

Observation: Immediately place mouse in a mirrored chamber. Record the time spent
licking/biting the injected paw for a period of 5 minutes.

Validation: A reduction in licking time compared to vehicle indicates TRPV1 blockade.
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Safety & Toxicology

Acute Toxicity: LD

> 2000 mg/kg in mice (oral).

Gastric Safety: Unlike traditional NSAIDs,

-spinasterol (up to 30 mg/kg) showed no significant gastric lesion index in murine models,
likely due to its partial COX-2 selectivity and lack of acidic moiety common in NSAIDs.

Locomotor: No alteration in spontaneous locomotor activity (Open Field Test), ruling out
sedation or muscle relaxation as the cause of antinociception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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